Cas no 2228273-56-9 (5-(1-amino-3-hydroxycyclobutyl)-2-methylphenol)

• Product Name: 5-(1-amino-3-hydroxycyclobutyl)-2-methylphenol
• CAS No: 2228273-56-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6034839
• PubChem ID: 165677549
• Update Time: 2025-07-02

5-(1-amino-3-hydroxycyclobutyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(1-amino-3-hydroxycyclobutyl)-2-methylphenol
• EN300-1797121
• 2228273-56-9

• Inchi： 1S/C11H15NO2/c1-7-2-3-8(4-10(7)14)11(12)5-9(13)6-11/h2-4,9,13-14H,5-6,12H2,1H3
• InChI Key： LAKLNPDXVXQNIR-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC(C)=C(C=2)O)(C1)N

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.5Ų

Additional information on 5-(1-amino-3-hydroxycyclobutyl)-2-methylphenol

Comprehensive Analysis of 5-(1-amino-3-hydroxycyclobutyl)-2-methylphenol (CAS No. 2228273-56-9): Properties, Applications, and Research Insights

The compound 5-(1-amino-3-hydroxycyclobutyl)-2-methylphenol (CAS No. 2228273-56-9) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and biochemical research. This cyclobutyl-containing derivative exhibits a fascinating combination of amino and hydroxy functional groups, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its hydrogen-bonding capabilities and stereochemical properties, which are critical for designing targeted therapies.

In the context of modern drug development, 5-(1-amino-3-hydroxycyclobutyl)-2-methylphenol is being explored for its role in modulating enzyme inhibition and receptor binding. Its phenolic core structure allows for easy derivatization, enabling scientists to create libraries of analogs for high-throughput screening. Recent studies have highlighted its potential in addressing oxidative stress-related conditions, a hot topic in anti-aging and neurodegenerative disease research. The compound’s bioavailability and metabolic stability are also under investigation, as these factors are crucial for translational applications.

From a synthetic chemistry perspective, the preparation of CAS No. 2228273-56-9 involves sophisticated cyclization and protection-deprotection strategies. The cyclobutyl ring introduces strain, which can be leveraged to achieve selective reactivity in multi-step syntheses. This aligns with the growing demand for green chemistry approaches, where minimizing waste and optimizing atom economy are prioritized. Laboratories are increasingly adopting flow chemistry and catalytic methods to produce this compound efficiently.

The structure-activity relationship (SAR) of 5-(1-amino-3-hydroxycyclobutyl)-2-methylphenol is another area of intense study. Computational tools like molecular docking and quantum mechanical calculations are being used to predict its interactions with biological targets. Such insights are valuable for industries focusing on precision medicine and personalized therapeutics, where understanding subtle molecular variations is key. Additionally, the compound’s potential as a fluorescence probe or imaging agent is being evaluated, given its aromatic system and functional group diversity.

Beyond pharmaceuticals, CAS No. 2228273-56-9 has implications in material science. Its rigid cyclobutane scaffold could contribute to the development of high-performance polymers or liquid crystals. Researchers are also examining its utility in supramolecular chemistry, where its ability to form non-covalent interactions may enable the design of novel self-assembling systems. These applications resonate with current trends in sustainable materials and nanotechnology.

In summary, 5-(1-amino-3-hydroxycyclobutyl)-2-methylphenol represents a multifaceted compound with broad interdisciplinary relevance. Its synthesis, properties, and applications intersect with cutting-edge topics such as drug discovery, computational chemistry, and advanced materials. As research progresses, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.